3-[(3-nitrophenyl)amino]isoquinolin-1(2H)-one

• Molecular Formula: C15H11N3O3
• Molecular Weight: 281.27 g/mol
• IUPAC Name: 3-(3-nitroanilino)-2H-isoquinolin-1-one
• InChI: InChI=1S/C15H11N3O3/c19-15-13-7-2-1-4-10(13)8-14(17-15)16-11-5-3-6-12(9-11)18(20)21/h1-9H,(H2,16,17,19)
• InChI Key: YZYINQGRHSOING-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(NC2=O)NC3=CC(=CC=C3)[N+](=O)[O-]

Description

3-[(3-nitrophenyl)amino]isoquinolin-1(2H)-one is a compound belonging to the class of isoquinolin-1(2H)-ones. Isoquinolin-1(2H)-ones are nitrogen-containing heterocyclic compounds known for their diverse biological activities and applications in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(3-nitrophenyl)amino]isoquinolin-1(2H)-one can be achieved through various methods. One common approach involves the reaction of 2-(cyanomethyl)benzoic acid with 3-nitroaniline in the presence of a high-boiling solvent such as 1,2-dichlorobenzene . The reaction mixture is heated at reflux for several hours, leading to the formation of the desired product. The choice of solvent and reaction conditions can significantly affect the yield and purity of the product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance the efficiency and scalability of the process. Solvent recovery and recycling are also important considerations in industrial production to minimize waste and reduce costs.

Chemical Reactions Analysis

Types of Reactions

3-[(3-nitrophenyl)amino]isoquinolin-1(2H)-one undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The compound can undergo nucleophilic substitution reactions at the nitro group or the isoquinolinone ring.

Cyclization: It can participate in cyclization reactions to form more complex heterocyclic structures.

Common Reagents and Conditions

Reduction: Hydrogen gas with palladium on carbon (Pd/C) as a catalyst.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Cyclization: Acidic or basic conditions depending on the specific reaction pathway.

Major Products Formed

Reduction: 3-[(3-aminophenyl)amino]isoquinolin-1(2H)-one.

Substitution: Various substituted isoquinolin-1(2H)-one derivatives.

Cyclization: Polycyclic heterocycles with potential biological activity.

Scientific Research Applications

3-[(3-nitrophenyl)amino]isoquinolin-1(2H)-one has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Studied for its potential as an anticancer agent due to its ability to inhibit tumor cell growth.

Medicine: Investigated for its potential therapeutic applications in treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of new materials and chemical sensors.

Mechanism of Action

The mechanism of action of 3-[(3-nitrophenyl)amino]isoquinolin-1(2H)-one involves its interaction with specific molecular targets and pathways. The compound can inhibit the activity of certain enzymes or proteins involved in cell proliferation and survival . The nitro group may also undergo bioreduction to form reactive intermediates that can induce oxidative stress and cell death .

Comparison with Similar Compounds

Similar Compounds

3-(Hetarylamino)isoquinolin-1(2H)-ones: These compounds have similar structures but with different substituents on the amino group.

3-[(Hetarylmethyl)amino]isoquinolin-1(2H)-ones: These derivatives have a methyl group attached to the amino group, affecting their chemical reactivity and biological activity.

Uniqueness

3-[(3-nitrophenyl)amino]isoquinolin-1(2H)-one is unique due to the presence of the nitrophenyl group, which imparts distinct chemical properties and potential biological activities. The nitro group can participate in various chemical reactions, making this compound a versatile intermediate for the synthesis of more complex molecules.